Cas no 62040-18-0 (Benzaldehyde, 3-ethoxy-4,5-dihydroxy-)

• Product Name: Benzaldehyde, 3-ethoxy-4,5-dihydroxy-
• CAS No: 62040-18-0
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 459892
• PubChem ID: 13017490
• Update Time: 2025-04-19

Benzaldehyde, 3-ethoxy-4,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-ethoxy-4,5-dihydroxy-
• 3-ethoxy-4,5-dihydroxybenzaldehyde
• SCHEMBL3576792
• DTXSID90515299
• 3-Ethoxy-4,5-dihydroxy-benzaldehyde
• OWZZRUPQHSLPPI-UHFFFAOYSA-N
• 62040-18-0

• Inchi： 1S/C9H10O4/c1-2-13-8-4-6(5-10)3-7(11)9(8)12/h3-5,11-12H,2H2,1H3
• InChI Key： OWZZRUPQHSLPPI-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=O)C=C(C=1O)O

Computed Properties

• Exact Mass: 182.0579
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes